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Compound of Interest

Compound Name: 1,3-Dioleoyl-2-elaidoyl glycerol

Cat. No.: B3025937 Get Quote

An In-depth Technical Guide to the Physical Properties of 1,3-Dioleoyl-2-elaidoyl glycerol

Introduction
1,3-Dioleoyl-2-elaidoyl glycerol is a specific triacylglycerol (TAG) molecule, also known as

OEO. It is composed of a glycerol backbone esterified with two oleic acid molecules at the sn-1

and sn-3 positions and one elaidic acid molecule at the sn-2 position.[1] Oleic acid is a cis-

unsaturated fatty acid, while elaidic acid is its trans-isomer. This structural arrangement,

particularly the presence of a trans-fatty acid at the central position, makes 1,3-dioleoyl-2-
elaidoyl glycerol a subject of interest in lipid research. Specifically, it has been utilized in

studies focusing on the effects of unsaturation and sn-2 substitution on the polymorphic

behavior of triacylglycerols.[1][2][3] The physical properties of this compound are crucial for

understanding its behavior in various systems, from food science to materials research.

Data Presentation: Physical and Chemical
Properties
The following tables summarize the known physical and chemical properties of 1,3-Dioleoyl-2-
elaidoyl glycerol.

Table 1: General Properties
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Property Value Source

Molecular Formula C₅₇H₁₀₄O₆ [1]

Molecular Weight 885.4 g/mol [1]

Physical Form An oil [1]

Purity ≥95% [1]

Storage Temperature -20°C [1]

Stability ≥ 4 years [1]

Table 2: Solubility Data

Solvent Concentration

Dimethylformamide (DMF) 10 mg/ml

Ethanol 10 mg/ml

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/ml

Source: Cayman Chemical[1]

Experimental Protocols
The characterization of the physical properties of triacylglycerols like 1,3-Dioleoyl-2-elaidoyl
glycerol involves a variety of analytical techniques. Below are detailed methodologies for key

experiments.

Determination of Polymorphic Behavior by Differential
Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique used to study the thermal

transitions of a material. For triacylglycerols, it is essential for determining melting points and

observing polymorphic transitions.

Methodology:
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Sample Preparation: A small, precisely weighed amount of the 1,3-Dioleoyl-2-elaidoyl
glycerol sample (typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty

sealed pan is used as a reference.

Thermal Program: The sample and reference are subjected to a controlled temperature

program. A typical program for studying TAG polymorphism involves:

An initial heating ramp to melt the sample completely and erase any previous thermal

history.

A controlled cooling ramp (e.g., at rates of 0.5°C/min, 2°C/min, or 15°C/min) to observe

crystallization behavior.[4][5]

A subsequent controlled heating ramp to observe the melting of the formed polymorphs

and any solid-state transitions.[4][5]

Data Analysis: The heat flow to or from the sample is measured as a function of temperature.

Exothermic peaks represent crystallization events, while endothermic peaks correspond to

melting. The peak temperatures and enthalpies of these transitions provide information about

the different polymorphic forms (e.g., α, β', β).[6][7]

Structural Characterization by X-ray Diffraction (XRD)
Powder X-ray diffraction is used to determine the crystal structure of the different polymorphic

forms. Each polymorph will have a unique diffraction pattern.

Methodology:

Sample Preparation: The 1,3-Dioleoyl-2-elaidoyl glycerol sample is crystallized under

specific thermal conditions to obtain a particular polymorphic form. The crystalline powder is

then mounted on a sample holder.

Data Acquisition: The sample is irradiated with a monochromatic X-ray beam, and the

scattered X-rays are detected at various angles (2θ). The instrument records the intensity of

the diffracted X-rays at each angle.
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Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 2θ) is analyzed. The

positions and intensities of the diffraction peaks are used to determine the unit cell

dimensions and the packing arrangement of the molecules in the crystal lattice. This allows

for the identification of the specific polymorphic form.[6][8][9]

Purity and Positional Isomer Analysis by High-
Performance Liquid Chromatography (HPLC)
HPLC is a crucial technique for assessing the purity of synthesized triacylglycerols and for

separating positional isomers.

Methodology:

System Preparation: An HPLC system equipped with a suitable column (e.g., a silver ion

column or a reversed-phase C18 column) and a detector (e.g., an Evaporative Light

Scattering Detector - ELSD, or a UV detector at a low wavelength like 205 nm) is used.[10]

[11][12]

Mobile Phase: The choice of mobile phase depends on the type of separation. For silver ion

HPLC, a non-polar solvent system is typically used.[12] For reversed-phase HPLC, a polar

mobile phase like acetonitrile is common.[10][11]

Sample Analysis: A solution of 1,3-Dioleoyl-2-elaidoyl glycerol in a suitable solvent is

injected into the HPLC system. The components of the sample are separated based on their

affinity for the stationary and mobile phases.

Data Analysis: The retention time and peak area of the eluted components are recorded.

Purity is determined by the relative area of the main peak. The separation of positional

isomers (e.g., 1,2-Dioleoyl-3-elaidoyl glycerol) can also be achieved and quantified.[12]

Mandatory Visualizations
Diagrams
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Chemoenzymatic Synthesis Workflow
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Caption: Workflow for the synthesis of 1,3-Dioleoyl-2-elaidoyl glycerol.
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Polymorphic Transitions of Triacylglycerols
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Caption: General polymorphic transitions observed in triacylglycerols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3025937?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Workflow for Physical Property Determination
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Caption: Workflow for the analysis of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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